Cas no 764664-42-8 (1-BENZYL-4-FLUOROPIPERIDINE)

• Product Name: 1-BENZYL-4-FLUOROPIPERIDINE
• CAS No: 764664-42-8
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 890538
• PubChem ID: 2761395
• Update Time: 2025-06-18

1-BENZYL-4-FLUOROPIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-4-FLUOROPIPERIDINE
• 4-fluoro-1-benzylpiperidine
• DTXSID60375741
• AKOS006285278
• SCHEMBL7363662
• FT-0708042
• AM101253
• 764664-42-8
• A838714
• SB41124
• CS-0069651
• DB-075133

• MDL： MFCD06797745
• Inchi： 1S/C12H16FN/c13-12-6-8-14(9-7-12)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key： QLVYYRFAUPEDRI-UHFFFAOYSA-N
• SMILES： FC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 193.12700
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 2.55840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-BENZYL-4-FLUOROPIPERIDINE

Introduction to 1-BENZYL-4-FLUOROPIPERIDINE (CAS No. 764664-42-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-BENZYL-4-FLUOROPIPERIDINE, identified by the chemical identifier CAS No. 764664-42-8, is a fluorinated piperidine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and promising pharmacological properties. This compound belongs to a class of heterocyclic amines that exhibit a wide range of biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The introduction of a fluorine atom at the 4-position of the piperidine ring enhances its metabolic stability and binding affinity, which are critical factors in drug design.

The fluorine substituent in 1-BENZYL-4-FLUOROPIPERIDINE plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic profiles of molecules derived from this scaffold. Fluorine atoms are well-known for their ability to influence molecular interactions, including hydrogen bonding, hydrophobicity, and electronic distribution, thereby enhancing the efficacy of drug candidates. Recent studies have demonstrated that fluorinated piperidines are particularly effective in targeting neurological disorders, cardiovascular diseases, and cancer, owing to their ability to cross the blood-brain barrier and interact with specific biological receptors.

In the realm of chemical biology, 1-BENZYL-4-FLUOROPIPERIDINE has been employed as a key intermediate in the synthesis of small-molecule probes and inhibitors. Its structural flexibility allows for modifications at both the benzyl and piperidine positions, enabling the creation of libraries of compounds with tailored biological activities. For instance, derivatives of this compound have been investigated for their potential in modulating G-protein coupled receptors (GPCRs), which are integral membrane proteins involved in signal transduction pathways. The benzyl group provides a hydrophobic anchor that enhances binding to receptor sites, while the fluorinated piperidine core contributes to selectivity and potency.

Recent advancements in medicinal chemistry have highlighted the utility of 1-BENZYL-4-FLUOROPIPERIDINE in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The fluorine atom at the 4-position improves the compound's ability to bind reversibly to ATP pockets within kinase domains, thereby inhibiting enzymatic activity. Notably, research has shown that fluorinated piperidines can exhibit better solubility and bioavailability compared to their non-fluorinated counterparts, which is a crucial consideration in drug formulation.

The synthesis of 1-BENZYL-4-FLUOROPIPERIDINE typically involves multi-step organic transformations, starting from readily available precursors such as 1-bromopiperidine and 4-fluorobenzyl halides. Palladium-catalyzed cross-coupling reactions are commonly employed to construct the carbon-nitrogen bond between the benzyl group and the piperidine ring. The introduction of fluorine can be achieved through nucleophilic aromatic substitution or metal-catalyzed fluorination reactions, depending on the synthetic strategy. These methodologies ensure high yields and purity, making 1-BENZYL-4-FLUOROPIPERIDINE accessible for further functionalization.

One notable application of 1-BENZYL-4-FLUOROPIPERIDINE is in the development of antipsychotic and antidepressant drugs. Piperidine derivatives have long been recognized for their efficacy in treating neurological disorders due to their ability to modulate dopamine and serotonin pathways. The presence of a benzyl group enhances lipophilicity, improving central nervous system penetration, while the fluorine atom enhances metabolic stability. Preclinical studies have demonstrated that compounds based on this scaffold exhibit reduced side effects compared to traditional antipsychotics, offering a promising alternative for patients suffering from mental health conditions.

In conclusion, 1-BENZYL-4-FLUOROPIPERIDINE (CAS No. 764664-42-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in advancing treatments for various diseases, particularly those affecting the central nervous system and cancer.